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Compound of Interest

Compound Name: SB-277011 dihydrochloride

Cat. No.: B560290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-277011 dihydrochloride is a potent and selective antagonist of the dopamine D3 receptor,

a G protein-coupled receptor (GPCR) primarily expressed in the limbic regions of the brain. Its

high selectivity for the D3 receptor over the D2 receptor and other monoamine receptors makes

it a valuable tool for investigating the physiological and pathological roles of the D3 receptor.

This document provides detailed application notes and protocols for the use of SB-277011
dihydrochloride, with a focus on recommended solvents, solution stability, and experimental

methodologies.

Physicochemical Properties and Solubility
SB-277011 dihydrochloride is a white to off-white solid. Comprehensive solubility data is

crucial for the preparation of stock solutions and experimental media. The following tables

summarize the solubility of SB-277011 dihydrochloride in various common laboratory

solvents.

Table 1: Solubility of SB-277011 Dihydrochloride
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥ 4.39 mg/mL ≥ 10.01 mM

Sonication may be

required for complete

dissolution.

Water ≥ 16.67 mg/mL ≥ 35.09 mM
Sonication may be

required.

Ethanol Soluble Not specified

Table 2: Supplier-Specific Solubility Data

Supplier Solvent Concentration

Abcam Water up to 10 mM

Ethanol up to 10 mM

DMSO up to 100 mM

R&D Systems DMSO up to 50 mM

TargetMol DMSO 4.39 mg/mL (10.01 mM)

Sigma-Aldrich Water 100 mM

DMSO 100 mM

Ethanol 25 mM

MedChemExpress DMSO 50 mg/mL (105.26 mM)

Water 16.67 mg/mL (35.09 mM)

Solution Preparation and Stability
Proper preparation and storage of SB-277011 dihydrochloride solutions are critical for

maintaining its activity and ensuring experimental reproducibility.

Stock Solution Preparation:
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For most in vitro applications, a high-concentration stock solution is prepared in DMSO.

Protocol:

Aseptically weigh the desired amount of SB-277011 dihydrochloride powder.

Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired

concentration (e.g., 10 mM or 50 mM).

Vortex or sonicate the solution gently until the compound is completely dissolved.

Aliquot the stock solution into small, single-use volumes to minimize freeze-thaw cycles.

Stability of Stock Solutions:

In DMSO, stock solutions are reported to be stable for up to 3 months when stored at -20°C

and for up to 6 months when stored at -80°C[1].

It is recommended to protect solutions from light.

Dopamine D3 Receptor Signaling Pathway
SB-277011 acts as an antagonist at the dopamine D3 receptor, which is a Gi/o-coupled GPCR.

Upon activation by its endogenous ligand, dopamine, the D3 receptor initiates a signaling

cascade that primarily leads to the inhibition of adenylyl cyclase, resulting in decreased

intracellular cAMP levels. The receptor can also modulate other downstream effectors,

including ion channels and kinases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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